Cas no 1806910-00-8 (Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-carboxylate)

• Product Name: Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-carboxylate
• CAS No: 1806910-00-8
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4876957
• Update Time: 2025-10-30

Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-carboxylate

• Inchi： 1S/C11H10F2N2O2/c1-3-17-11(16)8-4-7(10(12)13)6(2)9(5-14)15-8/h4,10H,3H2,1-2H3
• InChI Key： CIQJYPCFFKTWHY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=NC(C#N)=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-carboxylate

Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-carboxylate (CAS No. 1806910-00-8): A Comprehensive Overview

Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-carboxylate, identified by its CAS number 1806910-00-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and industrial applications. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and a methyl group, makes this compound a versatile intermediate in synthetic chemistry.

The Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-carboxylate molecule exhibits unique chemical properties that make it valuable in the synthesis of various pharmacologically active agents. The cyano group contributes to the compound's reactivity, enabling it to participate in nucleophilic addition reactions, while the difluoromethyl group enhances its metabolic stability and bioavailability. These characteristics are particularly relevant in the development of drugs targeting neurological disorders, inflammation, and cancer.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The incorporation of fluorine atoms into molecular structures can significantly alter the pharmacokinetic properties of a drug, including its solubility, metabolic pathways, and binding affinity to biological targets. In the case of Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-carboxylate, the difluoromethyl substituent plays a crucial role in modulating these properties, making it an attractive building block for novel therapeutic agents.

Research studies have demonstrated that derivatives of pyridine with similar functional groups exhibit promising activities against various diseases. For instance, compounds containing a cyano group have been shown to possess antimicrobial and anti-inflammatory properties, while those with difluoromethyl groups often display enhanced binding to enzyme targets. The combination of these features in Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-carboxylate suggests potential therapeutic applications in multiple therapeutic areas.

In the context of drug discovery, the synthesis of complex molecules often relies on multi-step organic reactions. The preparation of Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-carboxylate involves careful selection of reaction conditions and reagents to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, are frequently employed to construct the desired molecular framework efficiently.

The pharmaceutical industry continues to explore new ways to leverage natural product-inspired scaffolds for drug development. Pyridine derivatives are among the most studied classes of compounds due to their broad spectrum of biological activities. The structural features of Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-carboxylate, including its cyano and difluoromethyl groups, align well with this trend, making it a valuable candidate for further investigation.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing molecules that specifically inhibit aberrant kinase activity, researchers aim to develop more effective anticancer drugs. The unique structural motifs present in Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-carboxylate make it a promising precursor for such inhibitors.

Another area where this compound shows promise is in the development of agrochemicals. Pyridine-based compounds are widely used as intermediates in the synthesis of pesticides and herbicides due to their efficacy and environmental stability. The incorporation of functional groups like cyano and difluoromethyl enhances the bioactivity of these compounds, making them more effective against pests while minimizing ecological impact.

The growing interest in fluorinated pyridines has also spurred innovation in synthetic methodologies. Researchers are developing new catalytic systems that allow for efficient introduction of fluorine atoms into molecular structures. These advancements not only improve the accessibility of compounds like Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-carboxylate but also open up new possibilities for designing novel drugs with tailored properties.

In conclusion, Ethyl 2-cyano-4-(difluoromethyl)-3-methylpyridine-6-carboxylate (CAS No. 1806910-00-8) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and functional groups make it a valuable intermediate for synthesizing biologically active agents targeting various diseases. As research continues to uncover new therapeutic opportunities, this compound is likely to play an increasingly important role in drug discovery and development.